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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B15553234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cyhalothrin-d5, a
deuterated analog of the pyrethroid insecticide Cyhalothrin. Understanding the solubility of this
stable isotope-labeled compound is critical for its use as an internal standard in analytical
methodologies, particularly in isotope dilution mass spectrometry (IDMS) for residue analysis in
environmental and food safety applications. While specific quantitative solubility data for
Cyhalothrin-d5 is not readily available in the public domain, the physicochemical properties of
deuterated compounds are nearly identical to their non-deuterated counterparts. Therefore, the
solubility data for Cyhalothrin can be used as a reliable surrogate.

Chemical Properties of Cyhalothrin-d5

Cyhalothrin-d5 is an isotope-labeled version of Cyhalothrin where five hydrogen atoms on the
phenoxy ring have been replaced by deuterium. This labeling provides a distinct mass
signature for use in mass spectrometry-based analytical techniques, allowing for precise
guantification by correcting for matrix effects and analyte loss during sample preparation.

Synonyms: A-Cyhalothrin-(phenoxy-d5), gamma-Cyhalothrin-d5 Molecular Formula:
C23H14DsCIFsNOs Molecular Weight: Approximately 454.88 g/mol

Solubility Data
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Based on the solubility of the non-deuterated Cyhalothrin, Cyhalothrin-d5 is expected to
exhibit high solubility in a range of common organic solvents. The available data for Cyhalothrin
is summarized in the table below. It is important to note that these values are for the non-
deuterated form and should be considered as a strong approximation for Cyhalothrin-d5.
Cyhalothrin is practically insoluble in water.[1][2]

. Reported Solubility of Cyhalothrin (at 20
Organic Solvent

°C)
Acetone >500 g/L[1], 500,000 mg/L[3]
Dichloromethane >500 g/L[1]

Methanol >500 g/L[1], 500,000 mg/L[3]
Diethyl Ether >500 g/L[1]

Ethyl Acetate >500 g/L[1]

Hexane >500 g/L[1], Very soluble
Toluene >500 g/L[1], 500,000 mg/L[3]

Note: The near-identical physical properties between isotopologues suggest that the solubility
of Cyhalothrin-d5 will be very similar to that of Cyhalothrin.

Experimental Protocols

Detailed experimental protocols for determining the solubility of Cyhalothrin-d5 are not
explicitly available. However, a general methodology for determining the solubility of a
compound in an organic solvent can be outlined. The most common method is the saturation
shake-flask method.

A generalized workflow for determining solubility is presented below.
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A generalized workflow for determining the solubility of a compound in an organic solvent.

Applications of Cyhalothrin-d5 in Research

The primary application of Cyhalothrin-d5 is as an internal standard for the quantitative
analysis of Cyhalothrin residues in various matrices.[4] Its use in isotope dilution mass
spectrometry helps to overcome matrix effects that can lead to biased results in complex
samples such as soil, water, and agricultural products. Analytical standards of Cyhalothrin-d5
are commercially available, typically as solutions in solvents like ethyl acetate at concentrations
such as 100 pg/mL.[5]

Conclusion

While direct experimental data on the solubility of Cyhalothrin-d5 is scarce, the established
data for its non-deuterated analog, Cyhalothrin, provides a robust and reliable estimate.
Cyhalothrin-d5 is expected to be highly soluble in a variety of organic solvents, a critical
property that facilitates its use as an effective internal standard in analytical chemistry.
Researchers and scientists can confidently use the solubility data of Cyhalothrin as a strong
proxy for developing analytical methods and designing experiments involving Cyhalothrin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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